Cas no 1261569-98-5 (4'-Chloro-2'-iodopropiophenone)

• Product Name: 4'-Chloro-2'-iodopropiophenone
• CAS No: 1261569-98-5
• MF: C₉H₈ClIO
• MW: 294.516694068909
• CID: 4793951
• Update Time: 2025-10-16

4'-Chloro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-iodopropiophenone

• Inchi： 1S/C9H8ClIO/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• InChI Key： XMYVERUAYCTHIU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 4'-Chloro-2'-iodopropiophenone

Comprehensive Analysis of 4'-Chloro-2'-iodopropiophenone (CAS No. 1261569-98-5): Properties, Applications, and Industry Insights

4'-Chloro-2'-iodopropiophenone (CAS No. 1261569-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This halogenated propiophenone derivative features both chlorine and iodine substituents, making it a versatile intermediate in synthetic chemistry. Researchers frequently search for "4'-Chloro-2'-iodopropiophenone synthesis" or "CAS 1261569-98-5 applications," reflecting growing interest in its potential uses.

The molecular structure of 4'-Chloro-2'-iodopropiophenone (C₉H₈ClIO) combines aromatic reactivity with halogen-based selectivity, enabling diverse transformations. Its iodo-substituent at the 2'-position and chloro-group at the 4'-position create distinct electronic effects that influence its reactivity patterns. Recent studies highlight its role in cross-coupling reactions, particularly in palladium-catalyzed processes, which align with industry trends toward sustainable catalysis.

In pharmaceutical development, 4'-Chloro-2'-iodopropiophenone serves as a precursor for bioactive molecules. Its structural motifs appear in compounds targeting kinase inhibition—a hot topic in cancer research—as evidenced by rising searches for "halogenated propiophenones in drug discovery." The compound's meta-substitution pattern also makes it valuable for designing allosteric modulators, addressing current demands for precision therapeutics.

From a commercial perspective, suppliers of CAS 1261569-98-5 emphasize its high purity grades (>98%), catering to stringent requirements in GMP-compliant synthesis. Analytical data (HPLC, NMR) confirms its stability under inert conditions, though proper storage at 2-8°C is recommended. These specifications respond to frequent queries about "4'-Chloro-2'-iodopropiophenone stability" and "handling protocols" in laboratory settings.

Environmental considerations surrounding halogenated intermediates have spurred innovation in green chemistry applications of this compound. Recent patents disclose methods to recover iodine from its derivatives—an eco-friendly approach that resonates with searches for "sustainable halogen chemistry." Such developments position 1261569-98-5 as a case study in balancing synthetic utility with environmental responsibility.

Ongoing research explores the photophysical properties of iodo-chloro propiophenones, with potential applications in organic electronics. This intersects with trending investigations into "halogen-bonded materials"—a rapidly growing field. The compound's ability to participate in supramolecular assemblies through halogen interactions makes it relevant for designing functional materials.

Quality control protocols for 4'-Chloro-2'-iodopropiophenone typically involve GC-MS and elemental analysis, addressing industry concerns about "trace impurity analysis." Batch-to-batch consistency is critical given its use in multi-step syntheses, where even minor variations can impact downstream reactions. These operational details reflect the compound's role in high-value chemical production chains.

In summary, 4'-Chloro-2'-iodopropiophenone (CAS No. 1261569-98-5) exemplifies how targeted molecular modifications create versatile building blocks. Its dual halogenation pattern answers contemporary needs in precision synthesis, while emerging applications in materials science and green chemistry ensure its continued relevance. As research evolves, this compound will likely remain a subject of both academic inquiry and industrial optimization.